Cas no 2171675-50-4 (4-(1-amino-3-methylcyclohexyl)-1-ethylpiperidin-4-ol)

• Product Name: 4-(1-amino-3-methylcyclohexyl)-1-ethylpiperidin-4-ol
• CAS No: 2171675-50-4
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 6182913
• PubChem ID: 165590619
• Update Time: 2025-06-14

4-(1-amino-3-methylcyclohexyl)-1-ethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3-methylcyclohexyl)-1-ethylpiperidin-4-ol
• 2171675-50-4
• EN300-1641994

• Inchi： 1S/C14H28N2O/c1-3-16-9-7-14(17,8-10-16)13(15)6-4-5-12(2)11-13/h12,17H,3-11,15H2,1-2H3
• InChI Key： UDVYHXCHCXPBKR-UHFFFAOYSA-N
• SMILES： OC1(CCN(CC)CC1)C1(CCCC(C)C1)N

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(1-amino-3-methylcyclohexyl)-1-ethylpiperidin-4-ol

Comprehensive Overview of 4-(1-amino-3-methylcyclohexyl)-1-ethylpiperidin-4-ol (CAS No. 2171675-50-4)

The compound 4-(1-amino-3-methylcyclohexyl)-1-ethylpiperidin-4-ol (CAS No. 2171675-50-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a cyclohexyl ring fused with a piperidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the presence of both amino and hydroxyl functional groups, which are critical for interactions with biological receptors.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in drug discovery and precision medicine. This compound aligns with current trends, as its scaffold is amenable to further derivatization, enabling the exploration of structure-activity relationships (SAR). The ethylpiperidin-4-ol segment, in particular, is a common pharmacophore found in many FDA-approved drugs, underscoring its relevance in modern pharmacology. Scientists are also investigating its potential in addressing neurodegenerative disorders, a hot topic in biomedical research due to the rising global prevalence of conditions like Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, 4-(1-amino-3-methylcyclohexyl)-1-ethylpiperidin-4-ol presents intriguing challenges and opportunities. The stereochemistry of the methylcyclohexyl group and the piperidin-4-ol core can significantly influence its biological activity, making enantioselective synthesis a key focus area. This aligns with the growing emphasis on chiral drug development, as enantiopure compounds often exhibit superior efficacy and safety profiles. Additionally, the compound's solubility and stability under physiological conditions are being rigorously evaluated to assess its suitability for oral bioavailability, a critical factor in drug formulation.

The rise of computational chemistry and AI-driven drug design has further accelerated research into this compound. Molecular docking studies and quantitative structure-activity relationship (QSAR) models are being employed to predict its interactions with target proteins, reducing the time and cost associated with traditional trial-and-error approaches. This resonates with the broader industry shift toward data-driven research, a trend frequently searched by professionals in the field. Furthermore, the compound's potential as a lead compound for new drug candidates is being explored, with particular interest in its ability to cross the blood-brain barrier (BBB), a major hurdle in CNS drug development.

Beyond its pharmaceutical applications, 4-(1-amino-3-methylcyclohexyl)-1-ethylpiperidin-4-ol is also being studied for its utility in chemical biology and proteomics. Its ability to selectively bind to certain enzymes or receptors makes it a valuable tool for understanding complex biological pathways. This is especially relevant given the increasing focus on personalized medicine, where identifying biomarkers and targeted therapies is paramount. The compound's versatility underscores its potential to contribute to multiple facets of life sciences research.

In conclusion, 4-(1-amino-3-methylcyclohexyl)-1-ethylpiperidin-4-ol (CAS No. 2171675-50-4) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structure, combined with the growing demand for innovative therapeutics, positions it as a molecule of significant interest. As research continues to unravel its full potential, this compound may well emerge as a cornerstone in the development of next-generation bioactive molecules, addressing some of the most pressing health challenges of our time.